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Compound of Interest

Compound Name: Creosol-d4

Cat. No.: B1482690 Get Quote

Technical Guide: Creosol-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Creosol-d4 (2-Methoxy-4-methylphenol-d4), a deuterated analog of creosol. This document

is intended for use by researchers, scientists, and professionals in drug development who

utilize stable isotope-labeled compounds as internal standards for quantitative analysis.

Core Physical and Chemical Properties
Creosol-d4 is a synthetic, stable isotope-labeled form of creosol, an endogenous metabolite.

The deuterium labeling makes it an ideal internal standard for mass spectrometry-based

quantification of unlabeled creosol in various biological matrices. Its physical and chemical

properties are closely related to its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of Creosol-d4 and Creosol
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Property
Creosol-d4 (2-Methoxy-4-
methylphenol-d4)

Creosol (2-Methoxy-4-
methylphenol)

Molecular Formula C₈H₆D₄O₂ C₈H₁₀O₂

Molecular Weight 142.19 g/mol 138.16 g/mol

CAS Number 20189-08-6 93-51-6

Appearance
Colorless to light yellow

liquid[1]

Colorless to yellowish aromatic

liquid

Melting Point ~5 °C (estimated) 5 °C

Boiling Point ~221-222 °C (estimated) 221-222 °C

Solubility

Slightly soluble in water;

Soluble in organic solvents

such as methanol, ethanol,

and DMSO.

Slightly soluble in water;

Miscible with ethanol, ether,

and benzene.

Density
~1.092 g/mL at 25 °C

(estimated)
1.092 g/mL at 25 °C

Experimental Protocols: Quantification of Creosol
using Creosol-d4 Internal Standard
Creosol-d4 is primarily utilized as an internal standard in isotope dilution mass spectrometry

for the accurate quantification of creosol in biological samples. The following is a generalized

experimental protocol for the analysis of creosol in plasma using LC-MS/MS.

Sample Preparation: Protein Precipitation
Spiking: To 100 µL of plasma sample, add 10 µL of Creosol-d4 internal standard solution

(concentration to be optimized based on expected analyte levels).

Precipitation: Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein

precipitation.
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Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4 °C.

Supernatant Collection: Carefully collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: Utilize a C18 reverse-phase column with a gradient elution

profile.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in multiple

reaction monitoring (MRM) mode with electrospray ionization (ESI) in negative mode.

MRM Transitions:

Creosol: Q1/Q3 transition (e.g., m/z 137 -> 122)

Creosol-d4: Q1/Q3 transition (e.g., m/z 141 -> 126)

Visualizations
Experimental Workflow
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Caption: A generalized workflow for the quantification of creosol in plasma using Creosol-d4.

Signaling Pathway of p-Cresol
The biological effects of creosol are an active area of research. As a uremic toxin, p-cresol has

been shown to impact various cellular signaling pathways, contributing to its toxic effects.[2][3]

Creosol-d4 serves as a critical tool for accurately measuring p-cresol levels in biological

systems to study these pathways.
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Caption: Simplified signaling pathway of p-cresol in endothelial cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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